Ficulinic acid B
Ficulinic acid B
Ficulinic acid B is a natural product found in Suberites ficus and Suberites suberia with data available.
Brand Name:
Vulcanchem
CAS No.:
102791-31-1
VCID:
VC20786875
InChI:
InChI=1S/C28H52O3/c1-3-5-7-9-11-16-20-24-27(29)25-21-17-13-10-12-15-19-23-26(28(30)31)22-18-14-8-6-4-2/h20,24,26H,3-19,21-23,25H2,1-2H3,(H,30,31)/b24-20+
SMILES:
CCCCCCCC=CC(=O)CCCCCCCCCC(CCCCCCC)C(=O)O
Molecular Formula:
C28H52O3
Molecular Weight:
436.7 g/mol
Ficulinic acid B
CAS No.: 102791-31-1
Cat. No.: VC20786875
Molecular Formula: C28H52O3
Molecular Weight: 436.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ficulinic acid B is a natural product found in Suberites ficus and Suberites suberia with data available. |
|---|---|
| CAS No. | 102791-31-1 |
| Molecular Formula | C28H52O3 |
| Molecular Weight | 436.7 g/mol |
| IUPAC Name | (E)-2-heptyl-12-oxohenicos-13-enoic acid |
| Standard InChI | InChI=1S/C28H52O3/c1-3-5-7-9-11-16-20-24-27(29)25-21-17-13-10-12-15-19-23-26(28(30)31)22-18-14-8-6-4-2/h20,24,26H,3-19,21-23,25H2,1-2H3,(H,30,31)/b24-20+ |
| Standard InChI Key | LMKTZOYZOYTOMH-HIXSDJFHSA-N |
| Isomeric SMILES | CCCCCCC/C=C/C(=O)CCCCCCCCCC(CCCCCCC)C(=O)O |
| SMILES | CCCCCCCC=CC(=O)CCCCCCCCCC(CCCCCCC)C(=O)O |
| Canonical SMILES | CCCCCCCC=CC(=O)CCCCCCCCCC(CCCCCCC)C(=O)O |
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